Cas no 133632-71-0 (b-D-Glucopyranoside, (3b,25R,26R)-26-methoxyspirost-5-en-3-yl2-O-(6-deoxy-a-L-mannopyranosyl)-(9CI))

133632-71-0 structure
Product name:b-D-Glucopyranoside, (3b,25R,26R)-26-methoxyspirost-5-en-3-yl2-O-(6-deoxy-a-L-mannopyranosyl)-(9CI)
b-D-Glucopyranoside, (3b,25R,26R)-26-methoxyspirost-5-en-3-yl2-O-(6-deoxy-a-L-mannopyranosyl)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 26-methoxyspirost-5-en-3-ol-3-O-rhamnopyranosyl-(1-2)-glucopyranoside
- b-D-Glucopyranoside, (3b,25R,26R)-26-methoxyspirost-5-en-3-yl2-O-(6-deoxy-a-L-mannopyranosyl)-(9CI)
- b-D-Glucopyranoside, (3b,25R,26R)-26-methoxyspirost-5-en-3-yl2-O-(6-deoxy-a-L-mannopyranosyl)-...
- (8xi,9xi,14xi,22xi)-26-methoxyspirost-5-en-3-yl 2-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside
- 26-Methoxyspirost-rha-glu
- DTXSID30928223
- (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-[(4S,7S,8R,9S,13R)-6'-methoxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
- 133632-71-0
- 26-Methoxyspirost-5-en-3-yl 2-O-(6-deoxyhexopyranosyl)hexopyranoside
- 26-Methoxy-spirost-5-en-3-ol-3-O-rhamnopyranosyl-(1-2)-glucopyranoside
-
- Inchi: InChI=1S/C40H64O13/c1-18-9-14-40(53-35(18)47-6)19(2)28-26(52-40)16-25-23-8-7-21-15-22(10-12-38(21,4)24(23)11-13-39(25,28)5)49-37-34(32(45)30(43)27(17-41)50-37)51-36-33(46)31(44)29(42)20(3)48-36/h7,18-20,22-37,41-46H,8-17H2,1-6H3/t18?,19-,20-,22?,23?,24?,25?,26-,27+,28-,29-,30+,31+,32-,33+,34+,35?,36-,37+,38-,39-,40?/m0/s1
- InChI Key: XPOPCNMTGJVHNF-JUFNBOHGSA-N
- SMILES: OC[C@H]1O[C@@H](OC2CC[C@@]3(C4CC[C@@]5([C@H]6[C@H](C)C7(CCC(C)C(OC)O7)O[C@H]6CC5C4CC=C3C2)C)C)[C@H](O[C@@H]2O[C@@H](C)[C@H](O)[C@@H](O)[C@H]2O)[C@@H](O)[C@@H]1O
Computed Properties
- Exact Mass: 752.43482
- Monoisotopic Mass: 752.43469209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 53
- Rotatable Bond Count: 6
- Complexity: 1370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 15
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 186Ų
- XLogP3: 3
Experimental Properties
- PSA: 185.99
b-D-Glucopyranoside, (3b,25R,26R)-26-methoxyspirost-5-en-3-yl2-O-(6-deoxy-a-L-mannopyranosyl)-(9CI) Related Literature
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Son H. Doan,Mohanad A. Hussein,Thanh Vinh Nguyen Chem. Commun., 2021,57, 8901-8904
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Mark E. Light,Michael B. Hursthouse,Daniel J. Price Dalton Trans., 2011,40, 2983-2994
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Arvind K. Gupta,Alexander Steiner,Ramamoorthy Boomishankar Dalton Trans., 2012,41, 9753-9759
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Megan H. J. Oh,Darcy J. Gentleman,Gregory D. Scholes Phys. Chem. Chem. Phys., 2006,8, 5079-5085
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Feng-Hua Chen,Li-Ming Zhang,Qing-Tao Chen,Yi Zhang,Zhi-Jun Zhang Chem. Commun., 2010,46, 8633-8635
133632-71-0 (b-D-Glucopyranoside, (3b,25R,26R)-26-methoxyspirost-5-en-3-yl2-O-(6-deoxy-a-L-mannopyranosyl)-(9CI)) Related Products
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